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Compound of Interest

Compound Name: 2-Nitrophenoxyacetyl Chloride

Cat. No.: B1280399

Essential Safety and Handling Guide for 2-
Nitrophenoxyacetyl Chloride

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Nitrophenoxyacetyl Chloride. It is intended for researchers,
scientists, and drug development professionals to ensure the safe management of this
chemical in a laboratory setting. Adherence to these protocols is critical for personal safety and
to prevent environmental contamination.

Chemical Identifier:
e CAS Number: 20142-87-4[1]
e Molecular Formula: CsHeCINOa[1]

Hazard Identification and Immediate Precautions

2-Nitrophenoxyacetyl Chloride is a corrosive and moisture-sensitive substance that can
cause severe burns.[1] It is classified as an irritant and reacts with water.[1] Immediate
precautionary measures include handling the chemical within a certified chemical fume hood,
ensuring adequate ventilation, and having immediate access to an eyewash station and a
safety shower.

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory for handling 2-Nitrophenoxyacetyl

Chloride. The selection of PPE is based on the potential routes of exposure and the chemical's

hazardous properties.

Protection Type

Recommended Equipment

Standards and
Specifications

Eye/Face Protection

Chemical splash goggles and

a face shield.

Must conform to EN 166 (EU)
or OSHA 29 CFR 1910.133
(US) standards.[2]

Skin Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton®). A
chemically resistant lab coat or

apron must be worn.

Gloves must be inspected
before each use and comply
with EN 374 (EU) or ASTM
F739 (US) standards.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate
acid gas/organic vapor

cartridge.

Required when handling
outside of a fume hood or if
there is a risk of exceeding

exposure limits.

Occupational Exposure Limits: No specific occupational exposure limits have been established

for 2-Nitrophenoxyacetyl Chloride. Therefore, it is crucial to handle this compound in a well-

ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling 2-Nitrophenoxyacetyl Chloride is essential to minimize

risk.

e Preparation:

o Ensure the chemical fume hood is certified and functioning correctly.

o Gather all necessary PPE and ensure it is in good condition.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.benchchem.com/product/b1280399?utm_src=pdf-body
https://www.benchchem.com/product/b1280399?utm_src=pdf-body
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b1280399?utm_src=pdf-body
https://www.benchchem.com/product/b1280399?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Prepare all required equipment and reagents before handling the chemical.

o Have a spill kit readily accessible.

e Handling:

o Conduct all manipulations of 2-Nitrophenoxyacetyl Chloride within the chemical fume
hood.

o Avoid direct contact with skin, eyes, and clothing.

o Avoid inhalation of dust or vapors.

o Use non-sparking tools and equipment.

o Keep the container tightly closed when not in use.

o Prevent contact with water and moisture, as it can react violently.
o Storage:

o Store in a cool, dry, and well-ventilated area.

o Keep the container tightly closed and protected from moisture.

o Store away from incompatible materials such as strong bases, alcohols, and oxidizing
agents.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

EXxposure Response

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1280399?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing contaminated clothing and shoes.

Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Spill Response Workflow

The following diagram illustrates the step-by-step procedure for responding to a 2-

Nitrophenoxyacetyl Chloride spill.
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Workflow for 2-Nitrophenoxyacetyl Chloride Spill

Evacuate Immediate Area & Alert Others

A

Assess Spill Size & Risk
(Minor vs. Major)

Minor Major
Don Appropriate PPE Call Environmental Health & Safety (EHS)
(Gloves, Goggles, Respirator, Lab Coat) and Emergency Services
A4
Contain Spill with Inert Absorbent
(e.g., sand, vermiculite)
A

Secure the Area
(Restrict Access)

\ 4

Carefully Collect Absorbed Material
using non-sparking tools

;

Place in a Labeled, Sealed Container
for Hazardous Waste

\

Decontaminate Spill Area

N

Dispose of Waste via Licensed Facility

Spill Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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